Cas no 2228173-82-6 (O-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}hydroxylamine
• CAS No: 2228173-82-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5946010
• PubChem ID: 165624909
• Update Time: 2025-05-19

O-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}hydroxylamine
• 2228173-82-6
• EN300-1776373
• O-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}hydroxylamine

• Inchi： 1S/C8H15N3O/c1-7(2)5-11-4-3-8(10-11)6-12-9/h3-4,7H,5-6,9H2,1-2H3
• InChI Key： XXZKCYOKHUDEMC-UHFFFAOYSA-N
• SMILES： O(CC1C=CN(CC(C)C)N=1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}hydroxylamine

O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine is a chemical compound with the CAS number 2228173-82-6. This compound is a derivative of hydroxylamine, which is a versatile chemical known for its role in various biochemical and industrial processes. The structure of this compound includes a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the 2-methylpropyl group adds to the complexity and potential functionality of this molecule.

The pyrazole ring in this compound is a key structural feature that contributes to its unique chemical properties. Pyrazole derivatives are widely studied in medicinal chemistry due to their potential as pharmacophores in drug design. The hydroxylamine group attached to the pyrazole ring further enhances the compound's reactivity and versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine in various applications, including as a precursor for the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an attractive candidate for the development of novel pharmaceutical agents. Researchers have also explored its role in the synthesis of heterocyclic compounds, which are often found in natural products and synthetic drugs.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent, is crucial to ensure high yields and selectivity.

The hydroxylamine group in this compound plays a critical role in its reactivity. Hydroxylamines are known for their ability to act as nucleophiles in various substitution reactions, making them valuable intermediates in organic synthesis. The presence of this group in O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine enables it to participate in a wide range of chemical transformations, including the formation of imines, hydrazones, and other nitrogen-containing compounds.

One area where this compound has shown promise is in the field of medicinal chemistry. Its unique structure allows for the creation of bioisosteric replacements, which can improve the pharmacokinetic properties of drug candidates. For example, researchers have explored its use as a building block for the synthesis of kinase inhibitors, which are important targets in cancer therapy.

Another interesting aspect of this compound is its potential as a chiral auxiliary. Chiral auxiliaries are used to induce asymmetry in organic molecules during synthesis, which is crucial for producing enantiomerically pure compounds. The pyrazole ring's inherent chirality makes this compound an attractive candidate for such applications.

From an environmental perspective, understanding the degradation pathways and toxicity profile of O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine is essential for ensuring its safe use and disposal. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems.

In conclusion, O-{1-(2-Methylpropyl)-1H-Pyrazol-3-ylmethyl}Hydroxylamine is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers working on drug discovery and development. As new applications continue to emerge, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.